N~2~-(4-bromobenzyl)-N~2~-[(4-chlorophenyl)sulfonyl]-N~1~-(2-hydroxyethyl)glycinamide

• IUPAC Name: 2-[(4-bromophenyl)methyl-(4-chlorophenyl)sulfonylamino]-N-(2-hydroxyethyl)acetamide
• InChI: InChI=1S/C17H18BrClN2O4S/c18-14-3-1-13(2-4-14)11-21(12-17(23)20-9-10-22)26(24,25)16-7-5-15(19)6-8-16/h1-8,22H,9-12H2,(H,20,23)
• InChI Key: MAPFZGSKCKPGMD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN(CC(=O)NCCO)S(=O)(=O)C2=CC=C(C=C2)Cl)Br
• Molecular Formula: C17H18BrClN2O4S
• Molecular Weight: 461.8 g/mol

Description

The chemical compound "N2-(4-bromobenzyl)-N2-[(4-chlorophenyl)sulfonyl]-N1-(2-hydroxyethyl)glycinamide" belongs to a class of compounds known for their complex synthesis and unique molecular structures. Such compounds are often explored for their potential in various scientific applications due to their distinct chemical and physical properties.

Synthesis Analysis

The synthesis of related compounds often involves multi-step chemical reactions, including condensation, arylation, and sulfonation processes. For example, the use of glycinamide hydrochloride as a directing group for C(sp3)−H arylation has been described, showcasing the complexity and efficiency of modern synthetic methods (Wen & Li, 2020).

Molecular Structure Analysis

The molecular structure of such compounds is characterized by detailed spectroscopic analysis, including FTIR, UV-Vis, and NMR spectroscopy. The structure and spectroscopic properties of similar compounds have been thoroughly investigated, providing insights into their molecular geometry and electronic configuration (Sowrirajan et al., 2022).

Chemical Reactions and Properties

Compounds like "N2-(4-bromobenzyl)-N2-[(4-chlorophenyl)sulfonyl]-N1-(2-hydroxyethyl)glycinamide" undergo various chemical reactions, including sulfonamide formation and bromination, demonstrating their reactivity and potential for further chemical modifications (Palakurthy & Mandal, 2011).

Physical Properties Analysis

The physical properties of such compounds, including solubility, melting point, and crystalline structure, are crucial for understanding their behavior in different environments. The crystal and molecular structure analysis provides valuable information on the compound's stability and reactivity (Yamaguchi et al., 1991).

Chemical Properties Analysis

The chemical properties, including acidity, basicity, and reactivity towards other chemical reagents, are determined by the compound's functional groups and molecular structure. Studies on similar sulfonamide compounds reveal their potential interactions and chemical behavior under various conditions (Chohan & Shad, 2011).